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For researchers, scientists, and drug development professionals, ensuring the integrity of

biological samples is paramount. The formation of advanced glycation end products (AGEs),

such as Nε-(Carboxyethyl)lysine (CEL), during storage can compromise experimental results

by altering protein structure and function. This guide provides troubleshooting advice and

answers to frequently asked questions to help you minimize CEL formation in your valuable

samples.

Frequently Asked Questions (FAQs)
Q1: What is Carboxyethyllysine (CEL) and why is it a problem in my samples?

A1: Carboxyethyllysine (CEL) is an advanced glycation end product (AGE) formed through a

non-enzymatic reaction between proteins and methylglyoxal (MGO), a reactive dicarbonyl

compound.[1] Its formation on lysine residues of proteins can alter their structure and function,

potentially leading to inaccurate results in downstream applications. CEL is often studied

alongside a similar AGE, Nε-(Carboxymethyl)lysine (CML), as a biomarker for oxidative stress

and glycation.[2]
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Q2: What are the primary factors that promote CEL formation during sample storage?

A2: The primary drivers of CEL formation in stored samples are elevated temperatures and the

presence of reactive precursors like MGO, which can be generated from glucose. Even at

freezing temperatures, slow chemical reactions can occur over long storage periods. Repeated

freeze-thaw cycles can also accelerate the degradation of sample components, potentially

increasing the formation of AGEs like CEL.[3][4]

Q3: What is the optimal temperature for long-term storage to minimize CEL formation?

A3: For long-term storage of biological samples such as plasma and serum, a temperature of at

least -80°C is strongly recommended.[5] Studies have shown that while many metabolites are

stable at -80°C for up to seven years, storage at -20°C is considered suboptimal and can lead

to more significant changes in sample composition. Long-term storage at -70°C or in liquid

nitrogen is also considered optimal for protein stability.[5][6]

Q4: How do freeze-thaw cycles affect CEL levels in my samples?

A4: Repeated freeze-thaw cycles have a detrimental effect on sample quality and can lead to

an increase in CEL and CML concentrations. One study demonstrated that after seven freeze-

thaw cycles, CEL and CML levels in raw meat samples were 11.81% and 14.02% higher,

respectively.[3] This is likely due to cellular damage and increased oxidation, which promotes

the formation of AGE precursors. It is crucial to aliquot samples into single-use volumes before

freezing to avoid this issue.[5]

Q5: Are there any chemical inhibitors I can add to my samples to prevent CEL formation during

storage?

A5: While compounds like aminoguanidine and pyridoxamine have been shown to inhibit AGE

formation in vitro and in vivo by trapping reactive dicarbonyl compounds, their use as a

standard additive for long-term sample storage is not well-established.[1][7][8][9] These agents

are highly reactive and could potentially interfere with downstream analyses.[1] Therefore, it is

generally not recommended to add these inhibitors to samples for storage unless it is part of a

specific, validated experimental protocol. The most effective and widely accepted methods for

preventing CEL formation are physical, focusing on optimal temperature and handling.
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Troubleshooting Guide
Issue/Observation Potential Cause Recommended Solution

Increased CEL levels in

samples compared to baseline

Suboptimal storage

temperature.

Store all biological samples

intended for long-term use at

-80°C or below. For short-term

storage (a few days), 4°C may

be acceptable, but freezing is

necessary for longer periods.

[2]

High variability in CEL

measurements across aliquots

of the same sample

Repeated freeze-thaw cycles

of a parent sample before

aliquoting.

Aliquot fresh samples into

single-use vials before the

initial freezing. This ensures

that each aliquot undergoes

the same number of freeze-

thaw cycles (ideally, only one).

[5]

Unexpected protein

aggregation or degradation

alongside high CEL levels

Slow freezing or thawing

process causing ice crystal

damage and protein

denaturation.

Snap-freeze aliquots in liquid

nitrogen for rapid cooling.

When thawing, do so quickly in

a room temperature water bath

to minimize the time spent in a

partially frozen state.[5]

Gradual increase in CEL over

time in long-term stored

samples

Slow, residual chemical

reactions occurring even at low

temperatures.

For studies spanning many

years, be aware that some

level of degradation is possible

even at -80°C. If feasible,

analyze samples within the first

seven years of storage.

Document storage duration for

all samples as a potential

confounding variable.

Quantitative Data on AGE Formation During Storage
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While extensive data on CEL formation at various freezing temperatures is limited, the following

table summarizes the findings from a study on CML and CEL formation in red blood cells stored

at 4°C. This illustrates the impact of storage time even at refrigerated temperatures.

Analyte
Storage
Solution

Day 1
Concentration
(nM)

Day 43
Concentration
(nM)

Percent
Increase

CML

Standard

Additive Solution

1 (AS-1)

774 ± 113 1184 ± 153 53%

CEL

Standard

Additive Solution

1 (AS-1)

565 ± 53 953 ± 65 69%

CML
Normoglycemic

AS-1 (AS-1N)
869 ± 61 1050 ± 204 21%

CEL
Normoglycemic

AS-1 (AS-1N)
643 ± 49 901 ± 161 40%

Data adapted

from a study on

red blood cell

storage, which

demonstrates a

significant

increase in CML

and CEL over 43

days at 4°C.[10]

Experimental Protocols
Protocol 1: Optimal Freezing and Storage of
Plasma/Serum Samples

Sample Collection: Collect blood in appropriate anticoagulant-treated tubes (e.g., EDTA for

plasma).
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Processing: Process samples as quickly as possible to separate plasma or serum from blood

cells. Centrifuge at 2,000 x g for 10 minutes.[4]

Aliquoting: Immediately after separation, divide the plasma or serum into single-use aliquots

in sterile polypropylene tubes. This is the most critical step to prevent repeated freeze-thaw

cycles.[5]

Freezing: Snap-freeze the aliquots by immersing them in liquid nitrogen or placing them in a

-80°C freezer. Rapid freezing minimizes ice crystal formation.

Long-Term Storage: Transfer the frozen aliquots to a -80°C freezer for long-term storage.

Ensure the freezer maintains a stable temperature.

Thawing: When ready to use, thaw an aliquot rapidly by placing it in a room temperature

water bath. Use the sample immediately and do not refreeze.

Protocol 2: Quantification of CEL and CML in Human
Plasma
This protocol provides a general overview. Specifics may vary based on available equipment

and reagents.

Sample Preparation: Thaw a single-use aliquot of plasma.

Protein Precipitation and Hydrolysis: Precipitate proteins using an acid like trichloroacetic

acid. The protein pellet is then hydrolyzed using hydrochloric acid to break it down into

individual amino acids, including CEL and CML.[11]

Purification: The hydrolysate may require a purification step, such as solid-phase extraction

(SPE), to remove interfering substances.

LC-MS/MS Analysis: Use liquid chromatography-tandem mass spectrometry (LC-MS/MS) for

the sensitive and specific quantification of CEL and CML. Stable isotope-labeled internal

standards for CEL and CML are used to ensure accurate quantification.[3][11]

Data Analysis: Quantify CEL and CML concentrations by comparing their peak areas to

those of the internal standards and a standard curve.
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Figure 1. Simplified pathway of Carboxyethyllysine (CEL) formation.
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Figure 2. Recommended workflow for sample storage to minimize CEL formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1264603/docs#technical-support-
center-minimizing-carboxyethyllysine-cel-formation-during-sample-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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